molecular formula C13H15NO2 B8664696 2,6-dimethyl-1H-indole-3-acetic acid methyl ester CAS No. 164083-62-9

2,6-dimethyl-1H-indole-3-acetic acid methyl ester

Cat. No.: B8664696
CAS No.: 164083-62-9
M. Wt: 217.26 g/mol
InChI Key: NESBKPVYYNMZGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-dimethyl-1H-indole-3-acetic acid methyl ester is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

164083-62-9

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

methyl 2-(2,6-dimethyl-1H-indol-3-yl)acetate

InChI

InChI=1S/C13H15NO2/c1-8-4-5-10-11(7-13(15)16-3)9(2)14-12(10)6-8/h4-6,14H,7H2,1-3H3

InChI Key

NESBKPVYYNMZGX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=C(N2)C)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled solution of 2.9 g (0.02 mol) of 2,6-dimethyl-1H-indole in 40 ml of THF was added 12.5 mL (0.02 mol) of a 1.6M solution of n-butyl lithium in hexane keeping the temperature below 10° C. with an ice-ethanol bath. After 0.25 hours, 20.0 ml (0.0277 mol) of a 1M solution of ZnCl2 in ether was added. The cooling bath was removed and the mixture stirred for 2 hours, then concentrated at reduced pressure to a wax which was dissolved in 40 ml of toluene. To this solution was added 1.89 ml (0.02 mol) of methyl 2-bromoacetate, the mixture was stirred 24 hours and poured into 100 ml of 1N HCl and 100 ml of EtOAc. The organic layer was washed twice with water, dried (Na2SO4), and concentrated at reduced pressure. The residue was chromatographed on silica and eluted with 10% EtOAc/toluene to give 3.17 g (73%) of 2,6-dimethyl-1H-indole-3-acetic acid methyl ester as an oil.
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40 mL
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100 mL
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